Cas no 3725-31-3 ((E,E)-1,3,5,7-Octatetraene)
(E,E)-1,3,5,7-Octatetraene structure
Product Name:(E,E)-1,3,5,7-Octatetraene
(E,E)-1,3,5,7-Octatetraene Chemical and Physical Properties
Names and Identifiers
-
- (3E,5E)-octa-1,3,5,7-tetraene
- trans-Octatetraene
- AAR9LNJ92M
- DTXSID301046565
- 1,3,5,7-Octatetraene, (3E,5E)-
- (3E,5E)-1,3,5,7-Octatetraene
- octatetraene
- 3725-31-3
- UNII-AAR9LNJ92M
- 1,3,5,7-Octatetraene, (E)-
- (E)-CH2=CHCH=CHCH=CHCH=CH2
- 1482-91-3
- all-trans-1,3,5,7-Octatetraene
- (E,E)-1,3,5,7-Octatetraene
- 1,3,5,7-Octatetraene
-
- Inchi: 1S/C8H10/c1-3-5-7-8-6-4-2/h3-8H,1-2H2/b7-5+,8-6+
- InChI Key: VXQUABLSXKFKLO-KQQUZDAGSA-N
- SMILES: C(=C/C=C)\C=C\C=C
Computed Properties
- Exact Mass: 165.997
- Monoisotopic Mass: 165.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.769
- Boiling Point: 148.1°Cat760mmHg
- Flash Point: 24.8°C
- Refractive Index: 1.472
(E,E)-1,3,5,7-Octatetraene Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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